Cas no 2034205-14-4 (3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea)

• Product Name: 3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea
• CAS No: 2034205-14-4
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 5786829
• PubChem ID: 121021248
• Update Time: 2025-06-08

3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)urea
• 1-(2-methoxyethyl)-3-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]urea
• 3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea
• AKOS026697150
• 2034205-14-4
• F6556-3496

• Inchi： 1S/C14H27N3O3/c1-19-9-5-15-14(18)16-10-12-2-6-17(7-3-12)13-4-8-20-11-13/h12-13H,2-11H2,1H3,(H2,15,16,18)
• InChI Key： UIFYHMOMFRLDSR-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1CCC(CNC(NCCOC)=O)CC1

Computed Properties

• Exact Mass: 285.20524173g/mol
• Monoisotopic Mass: 285.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea

Introduction to 3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea (CAS No. 2034205-14-4)

3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea, a compound with the chemical identifier CAS No. 2034205-14-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a combination of an urea moiety and a piperidine ring system, positions it as a promising candidate for further exploration in medicinal chemistry.

The compound's synthesis involves a meticulous process that integrates various organic transformations. The presence of the 2-methoxyethyl group and the oxolan-3-yl substituent on the piperidine ring contributes to its distinctive chemical profile. These features not only influence its reactivity but also open up possibilities for diverse biological interactions. The synthesis pathway typically involves multi-step reactions, including condensation, cyclization, and functional group modifications, which are critical in achieving the desired molecular architecture.

In recent years, there has been growing interest in exploring novel compounds that exhibit potent biological activity with minimal side effects. 3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea has been studied for its potential pharmacological properties. Preliminary research suggests that this compound may interfere with specific enzymatic pathways, making it a valuable candidate for therapeutic applications. Its ability to modulate biological processes at the molecular level could lead to the development of new treatments for various diseases.

The compound's structural complexity also makes it an attractive subject for computational studies. Molecular modeling techniques have been employed to predict its binding interactions with biological targets. These studies have provided insights into how the molecule might interact with enzymes and receptors, which is crucial for designing drugs with high specificity and efficacy. The integration of computational methods with experimental approaches has accelerated the discovery process in pharmaceutical research.

One of the most compelling aspects of 3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea is its potential in addressing unmet medical needs. Researchers are particularly interested in its role in modulating inflammatory responses and pain signaling pathways. The compound's unique chemical scaffold allows it to engage with multiple targets simultaneously, which could enhance its therapeutic potential. This multitarget engagement approach is increasingly recognized as a key strategy in modern drug discovery.

The development of this compound also highlights the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biochemists, and pharmacologists work together to optimize synthetic routes, evaluate biological activity, and understand mechanisms of action. Such collaborative efforts are essential for translating laboratory findings into clinical applications. The journey from a novel synthetic product to an approved drug involves rigorous testing and validation, ensuring safety and efficacy.

In conclusion, 3-(2-methoxyethyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As scientific understanding continues to evolve, this compound may play a crucial role in addressing complex medical challenges. The ongoing exploration of its pharmacological properties underscores the dynamic nature of pharmaceutical innovation.